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Executive Summary
Prostate-Specific Membrane Antigen (PSMA) has emerged as a highly promising target for the

diagnosis and treatment of prostate cancer due to its significant overexpression on the surface

of prostate cancer cells. This technical guide provides an in-depth overview of EC1167
hydrochloride, a critical linker component in the development of PSMA-targeted small

molecule-drug conjugates (SMDCs), with a primary focus on its application in EC1169. EC1169

is a potent SMDC that couples a high-affinity PSMA-targeting ligand with the cytotoxic

microtubule inhibitor, tubulysin B hydrazide, via the EC1167 linker. This document details the

mechanism of action, available preclinical and clinical data, and outlines relevant experimental

protocols for the evaluation of such targeted therapies.

Introduction to PSMA-Targeted Drug Delivery
PSMA, a transmembrane glycoprotein, is an ideal molecular target for prostate cancer therapy.

Its expression is relatively low on healthy tissues but is significantly upregulated in primary,

metastatic, and castration-resistant prostate cancer. This differential expression allows for the

specific delivery of therapeutic payloads to malignant cells, thereby minimizing off-target

toxicity. The strategy of targeting PSMA has led to the development of various therapeutic

modalities, including radioligand therapies and antibody-drug conjugates (ADCs). Small

molecule-drug conjugates (SMDCs) like EC1169 offer advantages such as rapid tumor
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penetration and clearance from circulation, potentially leading to an improved therapeutic

index.

EC1167 Hydrochloride and the Structure of EC1169
EC1167 hydrochloride serves as the linker in the SMDC EC1169. A stable and efficient linker

is paramount for the successful delivery of the cytotoxic payload to the target cell. While the

precise chemical structure of EC1167 hydrochloride is not publicly disclosed, it is designed to

connect the PSMA-targeting moiety to tubulysin B hydrazide. In EC1169, the linker is

engineered to be stable in circulation and to release the tubulysin payload upon internalization

into the cancer cell.

The general structure of EC1169 can be conceptualized as:

[PSMA-targeting ligand] - [EC1167 Linker] - [Tubulysin B Hydrazide]

Mechanism of Action
The therapeutic activity of EC1169 is a multi-step process initiated by the high-affinity binding

of its PSMA-targeting ligand to PSMA expressed on the surface of prostate cancer cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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